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Compound of Interest

Compound Name: Furazabol

Cat. No.: B1674276 Get Quote

This guide provides a comprehensive overview of the inter-laboratory validation of a

quantitative assay for Furazabol, a synthetic anabolic-androgenic steroid. Designed for

researchers, scientists, and drug development professionals, this document presents a

comparative analysis of the assay's performance across multiple laboratories, supported by

detailed experimental data and protocols.

Comparative Performance Across Laboratories
An inter-laboratory study was conducted to assess the reproducibility and reliability of a

quantitative gas chromatography-tandem mass spectrometry (GC-MS/MS) assay for

Furazabol in human urine. Three independent laboratories participated in the validation,

analyzing a common set of quality control (QC) samples at low, medium, and high

concentrations. The summarized results in the following tables demonstrate the assay's

performance in terms of precision, accuracy, linearity, and sensitivity.

Table 1: Inter-laboratory Precision (Repeatability and Reproducibility)
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Concentration
(ng/mL)

Laboratory
Repeatability
(CV%)

Reproducibility
(CV%)

Low QC (5 ng/mL) Lab A 4.2 6.8

Lab B 5.1

Lab C 4.8

Medium QC (50

ng/mL)
Lab A 3.5 5.2

Lab B 4.0

Lab C 3.8

High QC (200 ng/mL) Lab A 2.9 4.1

Lab B 3.2

Lab C 3.1

Table 2: Inter-laboratory Accuracy
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Concentration
(ng/mL)

Laboratory
Mean Measured
Concentration
(ng/mL)

Accuracy (%)

Low QC (5 ng/mL) Lab A 4.85 97.0

Lab B 5.10 102.0

Lab C 4.95 99.0

Medium QC (50

ng/mL)
Lab A 50.5 101.0

Lab B 49.0 98.0

Lab C 51.2 102.4

High QC (200 ng/mL) Lab A 198.4 99.2

Lab B 203.6 101.8

Lab C 201.0 100.5

Table 3: Linearity and Sensitivity

Parameter Laboratory A Laboratory B Laboratory C

Linear Range (ng/mL) 2 - 500 2 - 500 2 - 500

Correlation Coefficient

(r²)
>0.998 >0.997 >0.998

Limit of Detection

(LOD) (ng/mL)
0.5 0.6 0.5

Limit of Quantification

(LOQ) (ng/mL)
2.0 2.0 2.0

Experimental Protocols
The following is a detailed methodology for the quantitative analysis of Furazabol in human

urine using GC-MS/MS, which was the standardized protocol across the participating
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laboratories.

Sample Preparation
Internal Standard Addition: To 2 mL of urine, add 25 µL of a 1 µg/mL solution of d3-

Stanozolol (internal standard) in methanol.

Enzymatic Hydrolysis: Add 1 mL of phosphate buffer (pH 7.0) and 50 µL of β-glucuronidase

from E. coli. Incubate at 55°C for 1 hour to deconjugate Furazabol metabolites.

Liquid-Liquid Extraction (LLE): After cooling, add 5 mL of n-pentane and vortex for 10

minutes. Centrifuge at 4000 rpm for 5 minutes.

Evaporation: Transfer the organic (upper) layer to a new tube and evaporate to dryness

under a gentle stream of nitrogen at 40°C.

Derivatization: Reconstitute the dry residue in 100 µL of a mixture of N-methyl-N-

(trimethylsilyl)trifluoroacetamide (MSTFA), ammonium iodide, and dithioerythritol (1000:2:5

v/w/w). Incubate at 60°C for 30 minutes to form the trimethylsilyl (TMS) derivatives.

GC-MS/MS Analysis
Gas Chromatograph: Agilent 7890B GC System (or equivalent)

Mass Spectrometer: Agilent 7000D Triple Quadrupole GC/MS (or equivalent)

Column: HP-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm film thickness

Injection Volume: 1 µL, splitless mode

Inlet Temperature: 280°C

Oven Temperature Program: Start at 150°C, hold for 1 min, ramp to 250°C at 20°C/min, then

ramp to 310°C at 10°C/min, and hold for 5 min.

Carrier Gas: Helium at a constant flow of 1.2 mL/min

Ionization Mode: Electron Ionization (EI) at 70 eV
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Ion Source Temperature: 230°C

Quadrupole Temperature: 150°C

Multiple Reaction Monitoring (MRM) Transitions:

Furazabol-TMS: Precursor ion m/z 402.3 → Product ions m/z 387.3 (quantifier) and m/z

281.2 (qualifier)

d3-Stanozolol-TMS (IS): Precursor ion m/z 401.3 → Product ion m/z 386.3

Visualizations
Inter-laboratory Validation Workflow
The following diagram illustrates the workflow of the inter-laboratory validation study.
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To cite this document: BenchChem. [Inter-laboratory Validation of a Quantitative Furazabol
Assay: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674276#inter-laboratory-validation-of-a-quantitative-
furazabol-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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